Cas no 859071-26-4 (6-fluoronaphthalene-2-sulfonic Acid)

• Product Name: 6-fluoronaphthalene-2-sulfonic Acid
• CAS No: 859071-26-4
• MF: C₁₀H₇FO₃S
• MW: 226.224185228348
• CID: 1842835
• PubChem ID: 73012920
• Update Time: 2025-06-11

6-fluoronaphthalene-2-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoronaphthalene-2-sulfonic Acid
• 859071-26-4
• starbld0006442
• DB-333543
• 6-Fluoronaphthalene-2-sulfonicAcid
• SCHEMBL4441613

• Inchi： 1S/C10H7FO3S/c11-9-3-1-8-6-10(15(12,13)14)4-2-7(8)5-9/h1-6H,(H,12,13,14)
• InChI Key： NYAZCCIZOYSEMB-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=C(C=CC=2C=1)F)(=O)(=O)O

Computed Properties

• Exact Mass: 226.00999342g/mol
• Monoisotopic Mass: 226.00999342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3

6-fluoronaphthalene-2-sulfonic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on 6-fluoronaphthalene-2-sulfonic Acid

Introduction to 6-fluoronaphthalene-2-sulfonic Acid (CAS No. 859071-26-4)

6-fluoronaphthalene-2-sulfonic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 859071-26-4, belongs to the class of fluoro-substituted naphthalene derivatives, which are widely recognized for their potential applications in medicinal chemistry and material science. The presence of both a fluorine atom and a sulfonic acid group in its molecular structure imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the synthesis of various bioactive molecules.

The fluoronaphthalene-2-sulfonic acid core structure is characterized by a naphthalene ring system substituted with a fluorine atom at the 6-position and a sulfonic acid group at the 2-position. This specific arrangement enhances the compound's solubility in polar solvents and its ability to participate in various chemical reactions, such as nucleophilic substitution and electrophilic aromatic substitution. These properties are particularly useful in drug design, where precise molecular interactions are crucial for achieving high selectivity and efficacy.

In recent years, 6-fluoronaphthalene-2-sulfonic acid has been extensively studied for its role in the development of novel pharmaceutical agents. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a critical role in enhancing the pharmacokinetic profiles of drugs. Additionally, the sulfonic acid group serves as a hydrogen bond acceptor, which is essential for optimizing interactions with biological targets such as enzymes and receptors. These features have made this compound a focal point in research aimed at creating more effective therapeutic interventions.

One of the most compelling applications of 6-fluoronaphthalene-2-sulfonic acid is in the synthesis of fluorinated heterocycles, which are increasingly being explored for their potential as drug candidates. Heterocyclic compounds often exhibit enhanced bioavailability and improved pharmacological properties when fluorine atoms are incorporated into their structures. The sulfonic acid moiety further contributes to these advantages by facilitating solubility and improving metabolic stability. Researchers have leveraged these characteristics to develop compounds with applications ranging from antiviral to anticancer therapies.

Recent advancements in computational chemistry have also highlighted the significance of 6-fluoronaphthalene-2-sulfonic acid as a building block for virtual screening and drug discovery campaigns. High-throughput virtual screening (HTVS) techniques have enabled scientists to rapidly evaluate large libraries of compounds for their potential interactions with biological targets. The unique structural features of this compound make it an attractive candidate for such studies, as it can be readily modified to explore different pharmacophoric motifs. This approach has led to the identification of several promising lead compounds that are now undergoing further optimization.

The industrial synthesis of 6-fluoronaphthalene-2-sulfonic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include fluorination of naphthalene precursors followed by sulfonation using reagents such as sulfur trioxide or chlorosulfonic acid. Advances in catalytic methods have also contributed to more efficient and environmentally friendly production processes. These improvements are essential for meeting the growing demand for this compound in both academic and industrial settings.

The versatility of 6-fluoronaphthalene-2-sulfonic acid extends beyond pharmaceutical applications into other areas of chemical research. For instance, its ability to act as a ligand or intermediate in coordination chemistry has been explored for developing novel catalysts and functional materials. The presence of both electron-withdrawing groups (such as the sulfonic acid) and electron-donating groups (such as the fluorine) allows for fine-tuning of electronic properties, making it suitable for various catalytic systems.

In conclusion, 6-fluoronaphthalene-2-sulfonic acid (CAS No. 859071-26-4) represents a fascinating compound with broad utility across multiple domains of chemical research. Its unique structural features, combined with its reactivity and solubility characteristics, make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of innovation in both academic laboratories and industrial settings.